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Compound of Interest

Compound Name: ER degrader 10

Cat. No.: B15543448 Get Quote

Essential Safety and Handling Guide for ER
Degrader 10
Disclaimer: No specific Safety Data Sheet (SDS) for ER Degrader 10 was publicly available at

the time of this writing. The following guidance is based on safety protocols for a closely related

compound, PROTAC ER Degrader-2, and general laboratory best practices for handling potent

research chemicals. Researchers must consult the compound-specific SDS provided by the

manufacturer and adhere to their institution's environmental health and safety (EHS)

guidelines.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling ER Degrader 10. The procedural steps outlined

below are designed to ensure the safe handling and disposal of this compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical when working with ER Degrader
10. The following table summarizes the recommended PPE.
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PPE Category Specific Recommendations

Eye Protection Wear chemical safety goggles or a face shield.

Hand Protection Use chemically resistant gloves (e.g., nitrile).

Body Protection Wear a laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A fume hood is

recommended for handling the solid compound

and preparing stock solutions.

Emergency First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Hazard First Aid Measures

Eye Contact
Immediately flush with plenty of water for at

least 15 minutes. Seek medical attention.

Skin Contact
Wash off immediately with soap and plenty of

water. Remove contaminated clothing.

Inhalation
Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocol: Safe Handling and Disposal
The following step-by-step protocol outlines the safe handling of ER Degrader 10 from receipt

to disposal.

1. Receiving and Storage:

Solid Compound: Upon receipt, store the compound at -20°C in a dry, dark place.
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Stock Solution: Store stock solutions in aliquots at -80°C for up to 6 months or -20°C for up

to 1 month. Avoid repeated freeze-thaw cycles.

2. Preparation of Stock Solutions:

Equilibrate the vial of solid ER Degrader 10 to room temperature before opening.

Conduct all weighing and solution preparation within a certified chemical fume hood.

Use an appropriate solvent, such as DMSO, to dissolve the compound to the desired

concentration.

Vortex or sonicate until the solid is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

3. Handling During Experiments:

Always wear the recommended PPE as detailed in the table above.

Handle all solutions containing ER Degrader 10 within a fume hood or other appropriate

ventilated enclosure.

Avoid the creation of aerosols.

4. Disposal Plan:

Chemical Waste: Dispose of all unused solutions and solid forms of ER Degrader 10 as

hazardous chemical waste. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with the compound, such

as pipette tips, gloves, and paper towels, should be disposed of as hazardous chemical

waste.

Disposal Route: All waste must be disposed of through your institution's environmental

health and safety (EHS) office in accordance with local, state, and federal regulations.

Workflow for Safe Handling of ER Degrader 10
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Caption: Workflow for the safe handling of ER Degrader 10.
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To cite this document: BenchChem. [Personal protective equipment for handling ER
degrader 10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543448#personal-protective-equipment-for-
handling-er-degrader-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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